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Compound of Interest

Compound Name: N-Isopropylcyclohexylamine

Cat. No.: B058178

For Immediate Release

[CITY, State] — [Date] — This technical guide provides an in-depth analysis of N-
Isopropylcyclohexylamine, a secondary amine with applications in organic synthesis. The
document, intended for researchers, scientists, and drug development professionals,
elucidates the structural classification, physicochemical properties, and a detailed experimental
protocol for its synthesis.

Classification of N-Isopropylcyclohexylamine

N-Isopropylcyclohexylamine is classified as a secondary amine.[1][2][3][4] This classification
is determined by the number of organic substituents bonded directly to the nitrogen atom. In
the case of N-Isopropylcyclohexylamine, the nitrogen atom is covalently bonded to two alkyl
groups: a cyclohexyl group and an isopropyl group, in addition to one hydrogen atom.[5][6][7]

Primary amines have one alkyl or aryl substituent (RNH2), while tertiary amines have three
(RsN).[1][2][8] The presence of two carbon-nitrogen bonds and one nitrogen-hydrogen bond
unequivocally categorizes N-Isopropylcyclohexylamine as a secondary amine.
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Figure 1: Chemical structure of N-Isopropylcyclohexylamine.

Physicochemical Properties

A summary of the key quantitative data for N-lsopropylcyclohexylamine is presented in Table
1. This information is crucial for its application in experimental design and chemical synthesis.
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Property Value Reference(s)
Molecular Formula CoH1oN 9]
Molecular Weight 141.25 g/mol [519]
CAS Number 1195-42-2 [5][9]
Appearance C.:olc')rless to light yellow clear
liquid
Boiling Point 60-65 °C at 12 mmHg [5]
Density 0.859 g/mL at 25 °C [5]
Refractive Index (n20/D) 1.448 [5]
Flash Point 46 °C (114.8 °F) - closed cup [5]

Experimental Protocol: Synthesis of N-

Isopropylcyclohexylamine

The synthesis of N-Isopropylcyclohexylamine can be effectively achieved through the

reductive amination of cyclohexanone with isopropylamine. This one-pot reaction involves the

formation of an imine intermediate, which is then reduced in situ to the desired secondary

amine.

Reaction Principle
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Figure 2: Reaction pathway for the synthesis of N-Isopropylcyclohexylamine.

Materials and Reagents

e Cyclohexanone

Isopropylamine

Sodium triacetoxyborohydride (NaBH(OAC)3)

Anhydrous Dichloromethane (DCM)

Glacial Acetic Acid

Saturated Sodium Bicarbonate Solution

Brine

Anhydrous Magnesium Sulfate

Standard laboratory glassware

Magnetic stirrer
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Rotary evaporator

Procedure

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve
cyclohexanone (1.0 equivalent) in anhydrous dichloromethane (DCM).

Amine Addition: To the stirring solution, add isopropylamine (1.1 equivalents) via syringe.

Iminium lon Formation: Add glacial acetic acid (1.2 equivalents) to the reaction mixture. Stir
the solution at room temperature for approximately 30 minutes to facilitate the formation of
the iminium ion intermediate.

Reduction: Slowly add sodium triacetoxyborohydride (1.5 equivalents) to the reaction mixture
in portions. The addition may be slightly exothermic; maintain the temperature with a water
bath if necessary.

Reaction Monitoring: Stir the reaction at room temperature and monitor its progress using
Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is
consumed.

Workup: Carefully quench the reaction by the slow addition of a saturated sodium
bicarbonate solution until gas evolution ceases. Transfer the mixture to a separatory funnel.

Extraction: Separate the organic layer. Extract the aqueous layer with two portions of DCM.

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the combined organic layer over anhydrous magnesium
sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to yield the crude N-Isopropylcyclohexylamine.

Purification: The crude product can be purified by fractional distillation under reduced
pressure to obtain the pure secondary amine.

This technical guide provides a foundational understanding of N-Isopropylcyclohexylamine

for professionals in the chemical and pharmaceutical sciences. The detailed classification,
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tabulated properties, and a robust synthesis protocol offer a comprehensive resource for its
application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b058178?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

